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Compound of Interest

Compound Name: O-propargyl serine

Cat. No.: B2791292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). A specific SDS for O-propargyl-serine

was not available at the time of writing. The safety and handling guidelines presented here are

based on available data for structurally related compounds and general principles of laboratory

safety. Researchers should always conduct a thorough risk assessment before using this

compound and consult their institution's safety office.

Introduction
O-propargyl-serine is a non-canonical amino acid that has gained significant interest in

chemical biology and drug discovery. Its terminal alkyne group serves as a versatile chemical

handle for "click chemistry" reactions, enabling the facile and specific labeling of proteins and

other biomolecules. This allows for the investigation of protein synthesis, localization, and

interactions, as well as the development of targeted therapeutics. As the use of O-propargyl-

serine becomes more widespread, it is crucial for researchers to have a comprehensive

understanding of its properties and the necessary precautions for its safe handling.

Physicochemical Properties
Quantitative data for O-propargyl-serine and its common N-protected form, Fmoc-Ser(O-

propargyl)-OH, are summarized below. The data for O-propargyl-serine is primarily based on

computational predictions.
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Table 1: Physicochemical Properties of O-propargyl-serine[1]

Property Value Source

Molecular Formula C₆H₉NO₃ PubChem

Molecular Weight 143.14 g/mol PubChem

IUPAC Name
(2S)-2-amino-3-(prop-2-yn-1-

yloxy)propanoic acid
PubChem

CAS Number 1379150-93-2 PubChem

XLogP3 -3.4 PubChem (Computed)

Hydrogen Bond Donor Count 3 PubChem (Computed)

Hydrogen Bond Acceptor

Count
4 PubChem (Computed)

Rotatable Bond Count 4 PubChem (Computed)

Exact Mass 143.058243149 g/mol PubChem (Computed)

Monoisotopic Mass 143.058243149 g/mol PubChem (Computed)

Topological Polar Surface Area 72.6 Å² PubChem (Computed)

Heavy Atom Count 10 PubChem (Computed)

Table 2: Physicochemical Properties of Fmoc-Ser(O-propargyl)-OH
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Property Value Source

Molecular Formula C₂₁H₁₉NO₅ Sigma-Aldrich

Molecular Weight 365.39 g/mol Sigma-Aldrich

CAS Number 1354752-75-2 Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Purity ≥98% Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Safety and Hazard Information
No dedicated safety data sheet for O-propargyl-serine is publicly available. Therefore, the

hazard information for the structurally related and commercially available N-Fmoc protected

form, Fmoc-Ser(O-propargyl)-OH, is provided as a reference. It is prudent to handle O-

propargyl-serine with at least the same level of caution.

Table 3: Hazard Information for Fmoc-Ser(O-propargyl)-OH

Hazard Description

Signal Word Warning

Pictograms GHS07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Handling and Storage Guidelines
Based on the inferred hazards and the nature of fine chemicals, the following handling and

storage procedures are recommended.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for

integrity before each use.

Body Protection: A laboratory coat must be worn. For larger quantities, additional protective

clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or aerosols.

4.2. Engineering Controls

All weighing and handling of solid O-propargyl-serine should be performed in a chemical

fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

4.3. General Handling Practices

Avoid the generation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

4.4. Storage
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Based on the recommendations for the Fmoc-protected version, storage at 2-8°C is

advisable.

Keep away from incompatible materials such as strong oxidizing agents.

4.5. Disposal

Dispose of waste material in accordance with local, state, and federal regulations.

Consult your institution's environmental health and safety office for specific disposal

guidelines.

Experimental Protocols
While no specific experimental protocols for the safety testing of O-propargyl-serine were

found, its use in research provides context for its handling. The following is a generalized

protocol for the metabolic labeling of cells with O-propargyl-serine, based on common practices

in the field.

5.1. Representative Protocol: Metabolic Labeling of Cultured Cells

Preparation of Stock Solution:

Under a chemical fume hood, carefully weigh the desired amount of O-propargyl-serine.

Dissolve the solid in a suitable solvent (e.g., sterile cell culture medium or a biocompatible

solvent like DMSO) to create a concentrated stock solution.

Filter-sterilize the stock solution through a 0.22 µm syringe filter.

Cell Culture and Labeling:

Culture cells to the desired confluency in a standard growth medium.

Remove the growth medium and replace it with a medium containing the desired final

concentration of O-propargyl-serine. This is typically done in a medium lacking the natural
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amino acid (serine) to enhance incorporation.

Incubate the cells for the desired period to allow for the incorporation of the non-canonical

amino acid into newly synthesized proteins.

Cell Lysis and Downstream Analysis:

After incubation, wash the cells with phosphate-buffered saline (PBS) to remove any

unincorporated O-propargyl-serine.

Lyse the cells using a suitable lysis buffer.

The resulting protein lysate, now containing propargyl-labeled proteins, can be used for

downstream applications such as "click chemistry" with an azide-functionalized reporter

tag for visualization or affinity purification.

Visualized Workflows
General Laboratory Workflow for Handling O-propargyl-serine

Caption: A flowchart outlining the key steps for the safe handling of O-propargyl-serine in a

laboratory setting.

Signaling Pathway Context: Protein Labeling via Click Chemistry

Caption: A diagram illustrating the incorporation of O-propargyl-serine into proteins and

subsequent labeling via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [O-Propargyl-serine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2791292#o-propargyl-serine-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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